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Compound of Interest

Compound Name:
1-[2-(2-Piperidinyl)ethyl]azepane

dihydrochloride

CAS No.: 1219957-63-7

Cat. No.: B1392414

Get Quote

Executive Summary
This guide details the initial toxicity screening strategy for 1-[2-(2-Piperidinyl)ethyl]azepane
dihydrochloride (CAS: Analogous to 871112-73-1 series). Based on its chemical structure—a

bis-heterocyclic system containing both piperidine and azepane rings linked by an ethyl chain

—this molecule classifies as a Cationic Amphiphilic Drug (CAD) candidate.

While direct toxicological literature for this specific conjugate is limited, its structural moieties

(piperidine and azepane) and physicochemical properties (diprotic basicity) dictate a specific

risk profile. This guide prioritizes screening for hERG channel inhibition (cardiotoxicity), drug-

induced phospholipidosis (DIPL), and secondary amine-related genotoxicity.

Part 1: Structural Analysis & Risk Profiling
Physicochemical Properties & Structural Alerts
Before wet-lab screening, we must establish the "Tox-Trigger" profile. This molecule consists of

two saturated nitrogen heterocycles.
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Property
Value
(Predicted/Analogous)

Toxicological Implication

Structure Class Bis-heterocyclic amine
High affinity for Lysosomes;

CNS penetration.

Basicity (pKa)
~9.8 (Piperidine), ~10.5

(Azepane)

Highly ionized (>99%) at

physiological pH (7.4).

Lipophilicity (LogP) ~2.1 - 2.8
Sufficient for membrane

intercalation.

Salt Form Dihydrochloride (2HCl)
Acidic in aqueous solution;

potential irritant.

Alert 1 Cationic Amphiphile
High Risk: Phospholipidosis

(Lysosomal trapping).

Alert 2 Linked Nitrogen Systems
High Risk: hERG K+ channel

blockade (QT prolongation).

The "CAD" Mechanism (Lysosomal Trapping)
The combination of the hydrophobic azepane/ethyl backbone and the hydrophilic protonated

amines allows this molecule to freely permeate cell membranes but become trapped inside

acidic lysosomes (pH ~4.5). This accumulation disrupts lipid metabolism, a key toxicity

endpoint for this class.

Cytosol (pH 7.4)
Lysosome (pH 4.5)

Drug (Neutral) Drug-H+ (Trapped)
Protonation Phospholipid

Accumulation

Inhibits
Phospholipases

Fig 1: Mechanism of Lysosomal Trapping for Azepane/Piperidine derivatives
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Part 2: Experimental Screening Protocols
Primary Screen: hERG K+ Channel Inhibition
(Cardiotoxicity)
Rationale: Linked nitrogen heterocycles are notorious for blocking the hERG potassium

channel, leading to QT prolongation and Torsades de Pointes. This is the "kill step" for this

molecule type.

Methodology: Automated Patch Clamp (QPatch/PatchXpress)

Cell Line: CHO-K1 or HEK293 stably expressing the hERG (Kv11.1) gene.

Preparation:

Dissolve 1-[2-(2-Piperidinyl)ethyl]azepane 2HCl in DMSO to 10 mM stock.

Prepare serial dilutions in extracellular buffer (0.1, 1, 10, 30 µM).

Note: Adjust pH of high concentrations to 7.4, as the 2HCl salt is acidic.

Protocol Steps:

Step A (Seal): Establish Giga-ohm seal (>1 GΩ) and whole-cell configuration.

Step B (Voltage Protocol): Hold at -80 mV. Depolarize to +20 mV for 2s (activates

channels), then repolarize to -50 mV for 2s (elicits tail current).

Step C (Application): Perfusion of vehicle (control) followed by ascending drug

concentrations.

Step D (Analysis): Measure peak tail current amplitude.

Acceptance Criteria:

If IC50 < 1 µM: High Risk (Likely Stop/Go decision).

If IC50 1–10 µM: Moderate Risk (Requires safety margin calculation).
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Secondary Screen: High-Content Screening (HCS) for
Phospholipidosis
Rationale: To confirm if the "cationic amphiphile" alert results in actual cellular toxicity.

Methodology: Fluorescent Lipid Accumulation Assay

Reagents: HCS LipidTOX™ Red phospholipidosis detection reagent; Hoechst 33342

(Nuclear stain).

Cell Model: HepG2 (human liver) or A549 (lung) cells.

Protocol:

Seeding: 10,000 cells/well in 96-well black-wall plates. Incubate 24h.

Dosing: Treat cells with compound (1–100 µM) for 24h and 48h. Include Amiodarone

(positive control) and Vehicle (negative control).

Staining: Add LipidTOX Red (1:1000) and Hoechst (1:2000) for 30 mins.

Imaging: Automated confocal microscopy (e.g., Opera Phenix). Measure cytoplasmic

fluorescence intensity.

Data Interpretation:

A >2-fold increase in phospholipid intensity relative to control indicates positive

phospholipidosis potential.

Genotoxicity: Ames Test (Salmonella typhimurium)
Rationale: The molecule contains secondary amines (in the piperidine/azepane rings) which

can be nitrosated to form carcinogenic nitrosamines.

Strains: TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA.

Condition: +/- S9 metabolic activation fraction (rat liver).
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Critical Check: While the 2HCl salt stabilizes the amine, the assay must verify that metabolic

processing does not generate reactive electrophiles.

Part 3: Integrated Screening Workflow
The following decision tree illustrates the logical progression for screening this specific

azepane derivative.
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Compound: 1-[2-(2-Piperidinyl)ethyl]azepane 2HCl

Step 1: PhysChem Profiling
(Solubility, pKa, LogP)

Step 2: hERG Channel Assay
(Cardiotoxicity)

IC50 > 10µM?

Step 3: HCS Phospholipidosis
& Cytotoxicity (HepG2)

Yes

STOP: High Cardiac Risk
Redesign Structure

No

Step 4: Ames Test
(+/- S9 Activation)

PROCEED to In Vivo
(PK/Tox)

Fig 2: Strategic Toxicology Decision Tree
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Part 4: Data Interpretation & Reference Standards
When analyzing results for 1-[2-(2-Piperidinyl)ethyl]azepane 2HCl, compare against these

established reference values for similar heterocyclic amines.

Assay Endpoint
Reference
Standard (High
Tox)

Reference
Standard
(Safe/Low)

hERG Patch Clamp IC50 (µM)
< 1.0 µM (e.g.,

Terfenadine)
> 30 µM

Phospholipidosis Fold Change
> 2-fold increase (e.g.,

Amiodarone)
< 1.5-fold

Cytotoxicity (MTT) EC50 (µM) < 10 µM > 100 µM

Ames Test Revertants
> 2x background +

Dose Response
No increase

Safety Handling Note (Material Safety)
Although this is a screening guide, the pure substance must be handled with Corrosive/Toxic

protocols (GHS05, GHS06).

Skin: Piperidine derivatives can cause severe burns.[1][2][3][4][5]

Inhalation: Dust from the dihydrochloride salt is a respiratory irritant.

PPE: Nitrile gloves (double gloving recommended), safety goggles, and fume hood operation

are mandatory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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